Cas no 383147-83-9 (4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine)

• Product Name: 4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine
• CAS No: 383147-83-9
• MF: C₁₀H₁₅ClN₄O
• MW: 242.705300569534
• MDL: MFCD03012030
• CID: 5228432
• Update Time: 2026-03-07

4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-N,N-DIMETHYL-6-MORPHOLINO-2-PYRIMIDINAMINE
• N-(4-CHLORO-6-MORPHOLINO-2-PYRIMIDINYL)-N,N-DIMETHYLAMINE
• 4-chloro-N,N-dimethyl-6-(morpholin-4-yl)pyrimidin-2-amine
• 4-chloro-N,N-dimethyl-6-morpholin-4-ylpyrimidin-2-amine
• SMR000180061
• Oprea1_668967
• MLS000546863
• HMS2425G03
• 4-chloro-N,N-dimethyl-6-morpholinopyrimidin-2-amine
• 4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine

• MDL： MFCD03012030
• Inchi： 1S/C10H15ClN4O/c1-14(2)10-12-8(11)7-9(13-10)15-3-5-16-6-4-15/h7H,3-6H2,1-2H3
• InChI Key： RXXUOUWOIFWJST-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)N(C)C)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5

Additional information on 4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine

Introduction to 4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine (CAS No. 383147-83-9)

4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine, identified by the Chemical Abstracts Service Number (CAS No.) 383147-83-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a chloro substituent at the 4-position, a dimethylamino group at the 2-position, and a morpholino moiety at the 6-position, which collectively contribute to its distinct chemical behavior and biological activity.

The molecular structure of 4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine (CAS No. 383147-83-9) is characterized by a pyrimidine core, which is a common scaffold in many bioactive molecules. The presence of the chloro group enhances electrophilicity, making it a valuable intermediate in nucleophilic substitution reactions. Simultaneously, the dimethylamino group contributes to basicity and hydrogen bonding capabilities, while the morpholino ring provides steric hindrance and stability. These features make the compound a versatile building block for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacophores due to their wide range of biological functions. Research has demonstrated that these compounds can interact with various targets, including enzymes and receptors, leading to therapeutic effects. Specifically, 4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine (CAS No. 383147-83-9) has been explored for its potential in modulating pathways associated with inflammation, cancer, and infectious diseases. The morpholino substituent, in particular, has been shown to enhance binding affinity and metabolic stability, making it an attractive feature for drug design.

One of the most compelling aspects of 4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine (CAS No. 383147-83-9) is its role as a key intermediate in the synthesis of more complex pharmaceutical agents. For instance, researchers have utilized this compound to develop novel inhibitors targeting kinases and other enzymes involved in disease progression. The chloro group allows for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. This flexibility makes it an invaluable tool in medicinal chemistry.

The morpholino group in 4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine (CAS No. 383147-83-9) also contributes to its pharmacological profile by improving solubility and reducing toxicity. Morpholine derivatives are known for their favorable pharmacokinetic properties, which can enhance drug bioavailability and reduce off-target effects. This characteristic is particularly important in the development of next-generation therapeutics where optimizing pharmacokinetics is critical for clinical success.

Recent studies have highlighted the potential of 4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine (CAS No. 383147-83-9) in addressing unmet medical needs. For example, researchers have investigated its efficacy in preclinical models of cancer by exploring its ability to inhibit tyrosine kinases involved in tumor growth and metastasis. The compound’s ability to modulate these pathways suggests its utility as an anticancer agent or adjuvant therapy alongside existing treatments. Additionally, its interaction with immune-related targets has opened avenues for exploring its role in immunomodulatory therapies.

The synthesis of 4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine (CAS No. 383147-83-9) involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as transition metal catalysis have been employed to achieve high yields and selectivity during key reaction steps. These synthetic approaches not only facilitate the production of this compound but also serve as paradigms for developing other complex molecules with similar scaffolds.

The chemical reactivity of 4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine (CAS No. 383147-83-9) allows for further derivatization into a variety of analogs with distinct properties. By modifying substituents at different positions on the pyrimidine ring or introducing additional functional groups, researchers can fine-tune biological activity and optimize drug-like characteristics. This modular approach underscores the importance of intermediates like this one in drug discovery pipelines.

In conclusion,4-chloro-N,N-dimethyl-6-morpholino-2-pyrimidinamine (CAS No. 383147-83-9) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications, this compound is poised to play an important role in shaping future treatments.